Cas no 5118-84-3 (Carbamic acid, phenyl[(phenylamino)carbonyl]-, methyl ester)

• Product Name: Carbamic acid, phenyl[(phenylamino)carbonyl]-, methyl ester
• CAS No: 5118-84-3
• MF: C₁₅H₁₄N₂O₃
• MW: 270.283263683319
• CID: 363020
• PubChem ID: 15089664
• Update Time: 2025-04-19

Carbamic acid, phenyl[(phenylamino)carbonyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, phenyl[(phenylamino)carbonyl]-, methyl ester
• DTXSID20568031
• Methyl phenyl(phenylcarbamoyl)carbamate
• 5118-84-3

• Inchi： 1S/C15H14N2O3/c1-20-15(19)17(13-10-6-3-7-11-13)14(18)16-12-8-4-2-5-9-12/h2-11H,1H3,(H,16,18)
• InChI Key： IUMLSHICJHHNHD-UHFFFAOYSA-N
• SMILES： O(C)C(N(C(NC1C=CC=CC=1)=O)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 270.10052
• Monoisotopic Mass: 270.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.64